Cas no 101492-91-5 (Hexanal,6-(phenylmethoxy)-)

Hexanal, 6-(phenylmethoxy)-, is a synthetic aldehyde with a distinct aromatic profile. Its key advantages include its potential use in flavor and fragrance applications, its chemical stability, and its ease of synthesis. This compound offers a versatile intermediate for organic synthesis and can be utilized in the creation of complex odor profiles in a variety of products.

Hexanal,6-(phenylmethoxy)- structure

Product Name:Hexanal,6-(phenylmethoxy)-

CAS No:101492-91-5

MF:C₁₃H₁₈O₂

MW:206.280824184418

MDL:MFCD09032481

CID:124668

PubChem ID:389877

Update Time:2025-07-29

Hexanal,6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- Hexanal,6-(phenylmethoxy)-
- 6-BENZYLOXY-HEXANAL
- 6-phenylmethoxyhexanal
- 1-(benzyloxy)hexan-6-al
- 6-(benzyloxy)hexanal
- 6-(benzyloxy)-hexanal
- 6-benzyloxy-1-hexanal
- 6-benzyloxyhexan-1-al
- 6-Benzyloxyhexanal
- AC1L8YVP
- ACMC-1BTA3
- BnO(CH2)5CHO
- CTK3J9835
- NSC686505
- CHEMBL1964877
- Hexanal, 6-(phenylmethoxy)-
- SCHEMBL711369
- AKOS015965613
- 101492-91-5
- MFCD09032481
- NCI60_031195
- DTXSID80327787
- OKBHPVOFRDHZPQ-UHFFFAOYSA-N
- P16981
- NSC-686505
- MDL： MFCD09032481
- Inchi： 1S/C13H18O2/c14-10-6-1-2-7-11-15-12-13-8-4-3-5-9-13/h3-5,8-10H,1-2,6-7,11-12H2
- InChI Key： OKBHPVOFRDHZPQ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)CCCCCC=O

Computed Properties

Exact Mass: 206.13074
Monoisotopic Mass: 206.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 8
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 305.0±25.0 °C at 760 mmHg
Flash Point: 124.0±16.7 °C
PSA: 26.3
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Hexanal,6-(phenylmethoxy)- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Hexanal,6-(phenylmethoxy)- Pricemore >>

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abcr	AB486590-1 g	6-(Benzyloxy)hexanal; .	101492-91-5		1g	€1,252.80	2022-07-29
abcr	AB486590-1g	6-(Benzyloxy)hexanal; .	101492-91-5		1g	€1338.30	2024-08-02
A2B Chem LLC	AA05788-1g	Hexanal, 6-(phenylmethoxy)-	101492-91-5	97%	1g	$993.00	2024-04-20
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